Cas no 924718-68-3 (1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one)

1-[2-Chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one is a specialized organic compound featuring a unique structural framework combining a pyrrolidin-2-one moiety with a sulfonylpiperazine-carbonylphenyl backbone. Its key advantages include a well-defined molecular architecture, which may facilitate selective interactions in pharmaceutical or agrochemical applications. The presence of a chloro-substituted phenyl group and an (E)-2-phenylethenyl sulfonyl group enhances its potential for targeted reactivity, making it a candidate for further derivatization or as an intermediate in drug discovery. The compound’s stability and synthetic versatility suggest utility in research settings requiring precise molecular modifications. Its structural complexity underscores its value in exploratory chemistry and mechanistic studies.
1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one structure
924718-68-3 structure
Product Name:1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one
CAS No:924718-68-3
MF:C23H24ClN3O4S
MW:473.972363471985
CID:6304996
PubChem ID:16338570
Update Time:2025-05-20

1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-{2-chloro-5-[4-(2-phenylethenesulfonyl)piperazine-1-carbonyl]phenyl}pyrrolidin-2-one
    • 924718-68-3
    • Z95647736
    • EN300-26610100
    • 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one
    • Inchi: 1S/C23H24ClN3O4S/c24-20-9-8-19(17-21(20)27-11-4-7-22(27)28)23(29)25-12-14-26(15-13-25)32(30,31)16-10-18-5-2-1-3-6-18/h1-3,5-6,8-10,16-17H,4,7,11-15H2/b16-10+
    • InChI Key: GRWNQRWHBQBJPE-MHWRWJLKSA-N
    • SMILES: ClC1C=CC(=CC=1N1C(CCC1)=O)C(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

  • Exact Mass: 473.1176051g/mol
  • Monoisotopic Mass: 473.1176051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 86.4Ų

1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610100-0.05g
924718-68-3 90%
0.05g
$212.0 2023-11-13

Additional information on 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one

Introduction to 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one (CAS No. 924718-68-3)

1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 924718-68-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is often crucial for achieving desired pharmacological effects.

The molecular structure of 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one features a pyrrolidinone core, which is a common motif in many bioactive molecules. This core is further modified with various substituents, including a chloro group at the 2-position, a phenyl ring at the 5-position, and a sulfonylpiperazine moiety attached through a carbonyl linkage. The presence of these functional groups not only contributes to the compound's complexity but also opens up numerous possibilities for interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as a pharmacological tool. The sulfonylpiperazine group is particularly noteworthy, as it is known to be involved in the design of several drugs that target neurological and cardiovascular disorders. Recent studies have highlighted the importance of sulfonylpiperazine derivatives in modulating neurotransmitter systems, which could make compounds like 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one valuable candidates for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chloro substitution at the 2-position of the pyrrolidinone ring is particularly critical, as it influences the overall reactivity and binding properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aryl rings present in the structure. These methods not only enhance efficiency but also allow for greater flexibility in modifying the molecular framework.

In terms of biological activity, preliminary studies suggest that 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one may exhibit properties relevant to several therapeutic areas. The combination of the phenyl ring and the sulfonylpiperazine moiety could potentially interact with receptors or enzymes involved in pain modulation, inflammation, or even cancer cell proliferation. While these findings are still in their early stages, they underscore the need for more comprehensive research to fully elucidate the compound's pharmacological profile.

The pharmaceutical industry has shown increasing interest in developing novel compounds with unique structures that can overcome existing limitations associated with conventional drugs. Compounds like 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one represent a promising direction in this regard. Their complex architecture and diverse functional groups offer a rich scaffold for medicinal chemists to explore new chemical space and identify molecules with enhanced efficacy and reduced side effects.

From a chemical biology perspective, this compound serves as an excellent model system for studying structure-function relationships. By understanding how modifications to its core structure affect its biological activity, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be translated into more rational drug design strategies, ultimately leading to safer and more effective therapeutic agents.

The future directions for research on 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one are multifaceted. Further investigation into its pharmacokinetic properties will be essential to determine its suitability for clinical applications. Additionally, exploring its interactions with specific biological targets will provide valuable data for optimizing its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full potential of this compound.

In conclusion, 1-[2-chloro-5-[4-[(E)-2-phenylethenyl]sulfonylpiperazine-1-carbonyl]phenyl]pyrrolidin-2-one (CAS No. 924718-68-3) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration in drug development. As our understanding of its biological activities grows, so too does its promise as a tool for discovering new therapies that can address unmet medical needs.

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